1-((1S,3s)-adamantan-1-yl)-3-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)urea

• IUPAC Name: 1-(1-adamantyl)-3-[(3-thiophen-3-ylpyrazin-2-yl)methyl]urea
• InChI: InChI=1S/C20H24N4OS/c25-19(24-20-8-13-5-14(9-20)7-15(6-13)10-20)23-11-17-18(22-3-2-21-17)16-1-4-26-12-16/h1-4,12-15H,5-11H2,(H2,23,24,25)
• InChI Key: ASWFXZYPFMNZIB-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)NCC4=NC=CN=C4C5=CSC=C5
• Molecular Formula: C20H24N4OS
• Molecular Weight: 368.5 g/mol

Description

1-((1S,3s)-adamantan-1-yl)-3-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)urea, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the field of cancer research. The compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials as a potential treatment for various types of cancer.

Scientific Research Applications

Synthesis and Properties

• Synthesis and Inhibitory Activity : A study by D’yachenko et al. (2019) describes the synthesis of 1,3-disubstituted ureas containing 1,3,5-trisubstituted pyrazole and (adamantan-1-yl)methyl fragments. These compounds demonstrated inhibitory activity against human soluble epoxide hydrolase (sEH), highlighting their potential as biological modulators with specific water solubility characteristics D’yachenko et al., 2019.

• Photophysical Study : Blažek et al. (2012) conducted a photophysical study on adamantaneurea derivatives, investigating their aggregation properties and the impact on fluorescence quantum yields and singlet excited state lifetimes. This research offers insights into the molecular interactions and stability of such compounds under different conditions Blažek et al., 2012.

• Antimicrobial and Anti-Proliferative Activities : Research by Al-Mutairi et al. (2019) on novel 4-(adamantan-1-yl)-1-arylidene-3-thiosemicarbazides and related derivatives revealed significant antimicrobial and anti-proliferative activities. These findings suggest potential applications in developing new therapeutic agents Al-Mutairi et al., 2019.

• Anti-Tuberculosis Agents : A study by Anusha et al. (2015) described the 'green' synthesis of adamantyl-imidazolo-thiadiazoles with potential as anti-tuberculosis agents. The compounds exhibited inhibitory activity against M. tuberculosis, highlighting the therapeutic potential of adamantane derivatives in treating infectious diseases Anusha et al., 2015.

Molecular and Structural Insights

• Molecular Docking and Spectroscopic Investigations : A study by Sert et al. (2019) focused on molecular docking, Hirshfeld surface analysis, and spectroscopic investigations of 1-(adamantan-1-yl)-3-(4-fluorophenyl)thiourea. The research provided valuable insights into the molecular interactions and potential antibacterial activity through inhibition of bacterial DNA gyrase Sert et al., 2019.